2-(pyrimidin-2-yloxy)-N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)acetamide

• IUPAC Name: 2-pyrimidin-2-yloxy-N-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C15H18N6O2/c22-14(11-23-15-17-5-3-6-18-15)19-10-12-16-7-4-13(20-12)21-8-1-2-9-21/h3-7H,1-2,8-11H2,(H,19,22)
• InChI Key: DRQUGLMPUYOIFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)CNC(=O)COC3=NC=CC=N3
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol

Description

2-(Pyrimidin-2-yloxy)-N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)acetamide, also known as PPM1K inhibitor, is a chemical compound that has shown potential in the field of scientific research.

Scientific Research Applications

Synthesis and Biological Activity of Derivatives : Research by Pivazyan et al. (2019) explored the synthesis of new derivatives from a similar pyrimidine structure, revealing pronounced plant growth-stimulating effects in preliminary screenings. Such derivatives, incorporating pyrimidine fragments alongside other heterocyclic moieties, demonstrate the compound's utility in agricultural chemistry and plant sciences (Pivazyan et al., 2019).

Antimicrobial and Antituberculosis Activities : Another study by Soni and Patel (2017) synthesized derivatives with a focus on antimicrobial and antituberculosis activities. This research underscores the compound's relevance in medicinal chemistry, particularly in the development of new antimicrobial agents with potential applications in combating infectious diseases (Soni & Patel, 2017).

Crystal Structure Analysis : Subasri et al. (2016, 2017) provided insights into the crystal structures of related compounds, illustrating the importance of such analyses in understanding the molecular conformations and interactions critical to the design of pharmacologically active molecules. These studies contribute to the field of crystallography and molecular design (Subasri et al., 2016); (Subasri et al., 2017).

Anticancer Activity : Research on the design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives by Al-Sanea et al. (2020) highlights the compound's potential as a scaffold for developing new anticancer agents. This study exemplifies the application of pyrimidine derivatives in oncology, aiming to discover novel therapeutics for cancer treatment (Al-Sanea et al., 2020).

Antimicrobial Agent Synthesis : Bondock et al. (2008) investigated the synthesis of new heterocycles incorporating the antipyrine moiety, showcasing the compound's utility in generating novel antimicrobial agents. These findings further confirm the role of pyrimidine-based compounds in the development of new treatments for microbial infections (Bondock et al., 2008).